![molecular formula C9H8F3N B6262287 6,7,8-trifluoro-1,2,3,4-tetrahydroisoquinoline CAS No. 1339156-15-8](/img/no-structure.png)
6,7,8-trifluoro-1,2,3,4-tetrahydroisoquinoline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6,7,8-Trifluoro-1,2,3,4-tetrahydroisoquinoline is a chemical compound with the molecular formula C9H8F3N . It has a molecular weight of 187.16 . It is a liquid at room temperature .
Synthesis Analysis
The synthesis of 1,2,3,4-tetrahydroisoquinolines (THIQ) has been a subject of interest in the scientific community . The reaction was first described by Pictet and Spengler in 1911, where phenylethylamine and dimethoxymethane were used in the presence of aq. HCl at 100 °C to afford THIQ . Later, researchers replaced dimethoxymethane with aldehydes to give one substituted THIQs .Molecular Structure Analysis
The InChI code for 6,7,8-trifluoro-1,2,3,4-tetrahydroisoquinoline is 1S/C9H8F3N/c10-7-3-5-1-2-13-4-6(5)8(11)9(7)12/h3,13H,1-2,4H2 .Chemical Reactions Analysis
The C(1)-functionalization of tetrahydroisoquinolines via multicomponent reactions has been explored in recent years . These reactions improve the atom economy, selectivity, and yield of the product .Physical And Chemical Properties Analysis
6,7,8-Trifluoro-1,2,3,4-tetrahydroisoquinoline is a liquid at room temperature .Mechanism of Action
Safety and Hazards
Future Directions
The THIQ heterocyclic scaffold has garnered a lot of attention in the scientific community which has resulted in the development of novel THIQ analogs with potent biological activity . Future research may focus on the development of novel THIQ analogs, their structural–activity relationship (SAR), and their mechanism of action .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 6,7,8-trifluoro-1,2,3,4-tetrahydroisoquinoline involves the reduction of 6,7,8-trifluoro-1,2,3,4-tetrahydroisoquinoline-1-oxide using a reducing agent such as sodium borohydride or lithium aluminum hydride.", "Starting Materials": [ "6,7,8-trifluoro-1,2,3,4-tetrahydroisoquinoline-1-oxide", "Sodium borohydride or lithium aluminum hydride" ], "Reaction": [ "Dissolve 6,7,8-trifluoro-1,2,3,4-tetrahydroisoquinoline-1-oxide in anhydrous tetrahydrofuran or diethyl ether", "Add a stoichiometric amount of sodium borohydride or lithium aluminum hydride to the solution", "Stir the mixture at room temperature for several hours", "Quench the reaction by adding water or dilute acid", "Extract the product with a suitable organic solvent such as dichloromethane or ethyl acetate", "Dry the organic layer over anhydrous sodium sulfate", "Concentrate the solution under reduced pressure to obtain the desired product" ] } | |
CAS RN |
1339156-15-8 |
Product Name |
6,7,8-trifluoro-1,2,3,4-tetrahydroisoquinoline |
Molecular Formula |
C9H8F3N |
Molecular Weight |
187.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.